Cas no 25997-59-5 (6-Bromo-2-naphthyl-α-D-galactopyranoside)

• Product Name: 6-Bromo-2-naphthyl-α-D-galactopyranoside
• CAS No: 25997-59-5
• MF: C₁₆H₁₇BrO₆
• MW: 385.206584692001
• CID: 283254
• PubChem ID: 117705
• Update Time: 2025-07-21

6-Bromo-2-naphthyl-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside,6-bromo-2-naphthalenyl
• 6-Bromo-2-naphthyl-α-D-galactopyranoside
• 6-BROMO-2-NAPHTHYL-ALPHA-D -GALACTOPYRANOSIDE
• 6-Brom-2-methyl-oxazolo[5,4-b]pyridin
• 6-bromo-2-methyl-oxazolo[5,4-b]pyridine
• 6-Bromo-2-methyloxazolo[5,4-b]pyridine
• AB40955
• AK-77463
• KB-247793
• alpha-D-6-Bromo-2-naphthylgalactopyranoside
• 6-Bromo-2-naphthyl-alpha-D-galactoside
• .ALPHA.-D-GALACTOPYRANOSIDE, 6-BROMO-2-NAPHTHALENYL
• 6-Bromo-2-naphthalenyl alpha-D-galactopyranoside
• 6-Bromo-2-naphthyl-a-D-galactopyranoside
• 6-BROMO-2-NAPHTHYL-.ALPHA.-D-GALACTOSIDE
• 6-bromo-2-naphthyl alpha-D-galactoside
• SCHEMBL461371
• (2R,3R,4S,5R,6R)-2-((6-Bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• CHEBI:90129
• 6-Bromo-2-naphthyl-?-D-galactopyranoside
• alpha-D-Galactopyranoside, 6-bromo-2-naphthalenyl
• 25997-59-5
• CS-0357157
• AMY41693
• (2R,3R,4S,5R,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 6-Bromo-2-naphthyl- alpha -D-galactopyranoside
• A-D-galactopyranoside
• GALACTOPYRANOSIDE, 6-BROMO-2-NAPHTHYL, .ALPHA.-D-
• UNII-5FBG6F698J
• EINECS 247-398-4
• 6-Bromo-2-naphthyl alpha-D-galactopyranoside
• DTXSID301259051
• B-8925
• 6-Bromo-2-naphthyl-alpha-D-galactopyranoside
• 6-Bromo-2-naphthyl
• (2R, 3R, 4S, 5R, 6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3, 4, 5-triol
• Q27162338
• 6-bromonaphthalen-2-yl alpha-D-galactopyranoside
• 5FBG6F698J
• (2R,3R,4S,5R,6R)-2-[(6-bromonaphthalen-2-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 6-Bromo-2-naphthalenyl I+/--D-galactopyranoside

• Inchi： 1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16+/m1/s1
• InChI Key： NLRXQZJJCPRATR-CWVYHPPDSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 384.02100
• Monoisotopic Mass: 384.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.698
• Melting Point: 225 ºC
• Boiling Point: 609 ºC
• Flash Point: 322 ºC
• Refractive Index: 1.698
• PSA: 99.38000
• LogP: 0.78100
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromo-2-naphthyl-α-D-galactopyranoside

Comprehensive Guide to 6-Bromo-2-naphthyl-α-D-galactopyranoside (CAS No. 25997-59-5): Properties, Applications, and Research Insights

6-Bromo-2-naphthyl-α-D-galactopyranoside (CAS No. 25997-59-5) is a specialized glycoside compound widely utilized in biochemical and enzymatic research. This synthetic substrate is particularly valuable for detecting α-galactosidase activity, an enzyme critical in metabolic studies and diagnostic assays. With the growing interest in enzyme substrates and glycosidase inhibitors, this compound has garnered attention for its unique structural features and applications in biomedical research.

The molecular structure of 6-Bromo-2-naphthyl-α-D-galactopyranoside combines a galactopyranoside moiety with a brominated naphthyl group, enhancing its utility in fluorescence-based assays. Researchers frequently search for "best substrates for α-galactosidase" or "fluorescent glycosidase substrates," highlighting the demand for compounds like this. Its stability and sensitivity make it ideal for high-throughput screening (HTS) in drug discovery and genetic disorder studies, such as Fabry disease diagnostics.

In recent years, the rise of precision medicine and personalized diagnostics has amplified the relevance of 6-Bromo-2-naphthyl-α-D-galactopyranoside. Searches like "how to measure α-galactosidase activity" or "glycosidase substrates for cancer research" reflect its interdisciplinary applications. The compound’s ability to release a fluorescent 6-bromo-2-naphthol upon enzymatic hydrolysis allows real-time monitoring, a feature pivotal in biomarker discovery and enzyme kinetics studies.

From a synthetic chemistry perspective, CAS No. 25997-59-5 is often discussed in forums querying "synthesis of glycosidase substrates" or "brominated sugar derivatives." Its robust chemical properties, including solubility in organic solvents like DMSO and stability under physiological pH, make it a versatile tool. Additionally, its compatibility with HPLC and mass spectrometry aligns with modern analytical workflows, addressing search trends such as "HPLC methods for glycoside analysis."

Beyond the lab, 6-Bromo-2-naphthyl-α-D-galactopyranoside intersects with trending topics like gut microbiome research, where glycosidases play a role in carbohydrate metabolism. Queries like "role of α-galactosidase in digestion" or "enzyme substrates for microbiome studies" underscore its expanding applications. This compound’s adaptability to multi-omics approaches further positions it as a future-ready reagent in systems biology.

In summary, 6-Bromo-2-naphthyl-α-D-galactopyranoside (CAS No. 25997-59-5) bridges fundamental biochemistry and cutting-edge research. Its dual role as a diagnostic tool and research reagent ensures sustained relevance in fields ranging from rare disease diagnostics to drug development. As scientific inquiries evolve, this compound remains a cornerstone for answering critical questions in enzymology and molecular biology.